Cas no 2138820-70-7 (Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate)

• Product Name: Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate
• CAS No: 2138820-70-7
• MF: C₁₁H₁₈BrNO₂
• MW: 276.170122623444
• CID: 5870086
• PubChem ID: 165954773
• Update Time: 2025-05-20

Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate
• EN300-802855
• 2138820-70-7
• Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C11H18BrNO2/c1-3-15-10(14)13-8-5-11(2,4-7-12)6-9-13/h4,7H,3,5-6,8-9H2,1-2H3/b7-4+
• InChI Key： YUHZYBGXLBFSIN-QPJJXVBHSA-N
• SMILES： Br/C=C/C1(C)CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 275.05209g/mol
• Monoisotopic Mass: 275.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate

Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate: A Comprehensive Overview

Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate, with the CAS number 2138820-70-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with an ethenyl bromide substituent and an ethoxy carboxylate group. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The piperidine ring, a six-membered cyclic amine, forms the core structure of this compound. The presence of the methyl group at the 4-position of the piperidine ring introduces steric hindrance, which can influence the reactivity and selectivity of the compound in various reactions. The ethenyl bromide group, attached to the same carbon as the methyl group, adds a brominated alkene functionality. This group is particularly valuable in organic synthesis due to its ability to undergo addition reactions, such as hydrohalogenation or alkylation, under specific conditions.

The ethoxy carboxylate group at the 1-position of the piperidine ring provides an ester functionality. This group is not only a protecting group for the corresponding carboxylic acid but also serves as a reactive site for further functionalization. For instance, hydrolysis of the ester under acidic or basic conditions can yield the corresponding carboxylic acid, which can then be used in subsequent reactions such as amide formation or coupling reactions.

Recent studies have highlighted the potential of Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate in drug discovery and development. Its unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic properties. For example, researchers have explored its use as an intermediate in the synthesis of peptide-based drugs and bioconjugates. The brominated alkene group has been shown to facilitate conjugation with biologically relevant molecules, enhancing their stability and bioavailability.

In addition to its role in drug development, this compound has found applications in materials science. The piperidine ring's nitrogen atom can act as a coordinating site for metal ions, making it suitable for use in metal-organic frameworks (MOFs) and coordination polymers. Recent advancements in MOF synthesis have demonstrated that Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate can serve as a versatile linker for constructing porous materials with high surface areas and tunable pore sizes.

The synthesis of Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach involves the alkylation of a piperidine derivative with a bromoalkene followed by esterification to introduce the ethoxy carboxylate group. Researchers have optimized these steps to improve yields and minimize side reactions, making this compound more accessible for large-scale applications.

From an environmental perspective, Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate has been studied for its biodegradability and eco-friendly properties. Recent studies indicate that under certain conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This makes it an attractive option for green chemistry applications where sustainability is a priority.

In conclusion, Ethyl 4-(2-bromoethenyl)-4-methylpiperidine-1-carboxylate is a multifaceted compound with diverse applications across organic chemistry, drug discovery, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative chemical solutions. As ongoing research continues to uncover new uses and improvements in its synthesis and application methods, this compound is poised to play an even greater role in advancing various scientific fields.